(3-Hydroxy-1-aza-bicyclo[2.2.2]oct-3-YL)-acetic acid methyl ester

• CAS RN: 178419-56-2
• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: methyl 2-(3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl)acetate
• InChI: InChI=1S/C10H17NO3/c1-14-9(12)6-10(13)7-11-4-2-8(10)3-5-11/h8,13H,2-7H2,1H3
• InChI Key: YKBWECLSUPRXOG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1(CN2CCC1CC2)O

Description

“(3-Hydroxy-1-aza-bicyclo[2.2.2]oct-3-YL)-acetic acid methyl ester” is a chemical compound with the molecular formula C10H17NO3 and a molecular weight of 199.2. It is used for proteomics research.

Physical And Chemical Properties Analysis

This compound appears as a powder and is solid in its physical state. It has a predicted melting point of 78.03° C and a predicted boiling point of 286.14° C at 760 mmHg. The predicted density is 1.21 g/cm3, and the predicted refractive index is n20D 1.54.

Future Directions

The future directions of research and applications for this compound could not be determined from the available information. It is currently used for proteomics research, and future studies may continue to explore its potential uses in this and other fields.

Synthesis routes and methods

Procedure details

Trifluoroacetic acid (40 mL) was added dropwise over 15 minutes to a solution of 2-(3-hydroxy-1-azabicyclo[2.2.2]oct-3-yl)acetic acid t-butyl ester (15.7 g) in anhydrous dichloromethane (40 mL) at 0° C. The mixture was stirred for 24 hours at room temperature, then the solvent was evaporated under reduced pressure. The residue was dissolved in methanol (90 mL) and cooled in an ice bath. Concentrated sulfuric acid (9 mL) was added dropwise over 10 minutes, then the reaction mixture was stirred at room temperature. After 3 hours, the solution was poured into 100 mL of ice water, basified to pH 10 with saturated aqueous sodium carbonate solution, and extracted with chloroform (4×100 mL). The extracts were dried (MgSO4), filtered, and evaporated in vacuo to give a solid. Recrystallization from ethyl acetate provided 6.3 g of the tan crystalline subtitle compound.